Cas no 92286-43-6 (3-(4-Chlorophenyl)-5-(3-Chloropropyl)-1,2,4-Oxadiazole)

3-(4-Chlorophenyl)-5-(3-Chloropropyl)-1,2,4-oxadiazole is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a 4-chlorophenyl group at the 3-position and a 3-chloropropyl group at the 5-position. This structure imparts stability and reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of chlorine atoms enhances its electrophilic properties, facilitating further functionalization. Its well-defined molecular architecture ensures consistent performance in coupling reactions and cyclization processes. The compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for precise applications in research and industrial settings.
3-(4-Chlorophenyl)-5-(3-Chloropropyl)-1,2,4-Oxadiazole structure
92286-43-6 structure
Product Name:3-(4-Chlorophenyl)-5-(3-Chloropropyl)-1,2,4-Oxadiazole
CAS No:92286-43-6
MF:C11H10Cl2N2O
MW:257.11590051651
CID:817054
PubChem ID:7131398
Update Time:2025-06-08

3-(4-Chlorophenyl)-5-(3-Chloropropyl)-1,2,4-Oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole,3-(4-chlorophenyl)-5-(3-chloropropyl)-
    • 3-(4-CHLOROPHENYL)-5-(3-CHLOROPROPYL)-1,2,4-OXADIAZOLE
    • CS-0300141
    • EN300-15158
    • 92286-43-6
    • DTXSID20427917
    • Z118257806
    • AKOS001137190
    • 3-(4-Chlorophenyl)-5-(3-Chloropropyl)-1,2,4-Oxadiazole
    • MDL: MFCD07355848
    • Inchi: 1S/C11H10Cl2N2O/c12-7-1-2-10-14-11(15-16-10)8-3-5-9(13)6-4-8/h3-6H,1-2,7H2
    • InChI Key: WAQWXSYGLUTHOT-UHFFFAOYSA-N
    • SMILES: ClCCCC1=NC(C2C=CC(=CC=2)Cl)=NO1

Computed Properties

  • Exact Mass: 256.017018
  • Monoisotopic Mass: 256.017018
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.307
  • Boiling Point: 384.3°Cat760mmHg
  • Flash Point: 186.2°C
  • Refractive Index: 1.556

3-(4-Chlorophenyl)-5-(3-Chloropropyl)-1,2,4-Oxadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C995855-25mg
3-(4-Chlorophenyl)-5-(3-Chloropropyl)-1,2,4-Oxadiazole
92286-43-6
25mg
$ 50.00 2022-06-06
TRC
C995855-50mg
3-(4-Chlorophenyl)-5-(3-Chloropropyl)-1,2,4-Oxadiazole
92286-43-6
50mg
$ 95.00 2022-06-06
TRC
C995855-250mg
3-(4-Chlorophenyl)-5-(3-Chloropropyl)-1,2,4-Oxadiazole
92286-43-6
250mg
$ 320.00 2022-06-06
Enamine
EN300-15158-0.05g
3-(4-chlorophenyl)-5-(3-chloropropyl)-1,2,4-oxadiazole
92286-43-6
0.05g
$66.0 2023-02-09
Enamine
EN300-15158-0.1g
3-(4-chlorophenyl)-5-(3-chloropropyl)-1,2,4-oxadiazole
92286-43-6
0.1g
$98.0 2023-02-09
Enamine
EN300-15158-0.25g
3-(4-chlorophenyl)-5-(3-chloropropyl)-1,2,4-oxadiazole
92286-43-6
0.25g
$142.0 2023-02-09
Enamine
EN300-15158-0.5g
3-(4-chlorophenyl)-5-(3-chloropropyl)-1,2,4-oxadiazole
92286-43-6
0.5g
$271.0 2023-02-09
Enamine
EN300-15158-1.0g
3-(4-chlorophenyl)-5-(3-chloropropyl)-1,2,4-oxadiazole
92286-43-6
1.0g
$371.0 2023-02-09
Enamine
EN300-15158-2.5g
3-(4-chlorophenyl)-5-(3-chloropropyl)-1,2,4-oxadiazole
92286-43-6
2.5g
$726.0 2023-02-09
Enamine
EN300-15158-5.0g
3-(4-chlorophenyl)-5-(3-chloropropyl)-1,2,4-oxadiazole
92286-43-6
5.0g
$1074.0 2023-02-09

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